Cas no 370846-83-6 (methyl 4-(2-chlorophenyl)-5-cyano-6-({(4-ethylphenyl)carbamoylmethyl}sulfanyl)-2-methyl-1,4-dihydropyridine-3-carboxylate)

methyl 4-(2-chlorophenyl)-5-cyano-6-({(4-ethylphenyl)carbamoylmethyl}sulfanyl)-2-methyl-1,4-dihydropyridine-3-carboxylate structure

370846-83-6 structure

Product Name:methyl 4-(2-chlorophenyl)-5-cyano-6-({(4-ethylphenyl)carbamoylmethyl}sulfanyl)-2-methyl-1,4-dihydropyridine-3-carboxylate

CAS No:370846-83-6

MF:C₂₅H₂₄ClN₃O₃S

MW:481.99436378479

CID:5847780

PubChem ID:3843215

Update Time:2023-11-21

methyl 4-(2-chlorophenyl)-5-cyano-6-({(4-ethylphenyl)carbamoylmethyl}sulfanyl)-2-methyl-1,4-dihydropyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

- methyl 4-(2-chlorophenyl)-5-cyano-6-((2-((4-ethylphenyl)amino)-2-oxoethyl)thio)-2-methyl-1,4-dihydropyridine-3-carboxylate
- 3-Pyridinecarboxylic acid, 4-(2-chlorophenyl)-5-cyano-6-[[2-[(4-ethylphenyl)amino]-2-oxoethyl]thio]-1,4-dihydro-2-methyl-, methyl ester
- Oprea1_631304
- SR-01000484447
- METHYL 4-(2-CHLOROPHENYL)-5-CYANO-6-({[(4-ETHYLPHENYL)CARBAMOYL]METHYL}SULFANYL)-2-METHYL-1,4-DIHYDROPYRIDINE-3-CARBOXYLATE
- AKOS001644021
- HMS613C12
- 370846-83-6
- AKOS021997877
- methyl 4-(2-chlorophenyl)-5-cyano-6-[2-(4-ethylanilino)-2-oxoethyl]sulfanyl-2-methyl-1,4-dihydropyridine-3-carboxylate
- ChemDiv1_009208
- F1155-0011
- Oprea1_079525
- SR-01000484447-1
- methyl 4-(2-chlorophenyl)-5-cyano-6-({(4-ethylphenyl)carbamoylmethyl}sulfanyl)-2-methyl-1,4-dihydropyridine-3-carboxylate
- Inchi： 1S/C25H24ClN3O3S/c1-4-16-9-11-17(12-10-16)29-21(30)14-33-24-19(13-27)23(18-7-5-6-8-20(18)26)22(15(2)28-24)25(31)32-3/h5-12,23,28H,4,14H2,1-3H3,(H,29,30)
- InChI Key： BJXJMCMHQUNFLW-UHFFFAOYSA-N
- SMILES： C1(C)NC(SCC(NC2=CC=C(CC)C=C2)=O)=C(C#N)C(C2=CC=CC=C2Cl)C=1C(OC)=O

Computed Properties

Exact Mass: 481.1226905g/mol
Monoisotopic Mass: 481.1226905g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 33
Rotatable Bond Count: 8
Complexity: 854
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 5.1
Topological Polar Surface Area: 117Å²

Experimental Properties

Density: 1.32±0.1 g/cm3(Predicted)
Boiling Point: 661.1±55.0 °C(Predicted)
pka: 13.97±0.70(Predicted)

methyl 4-(2-chlorophenyl)-5-cyano-6-({(4-ethylphenyl)carbamoylmethyl}sulfanyl)-2-methyl-1,4-dihydropyridine-3-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F1155-0011-2μmol	methyl 4-(2-chlorophenyl)-5-cyano-6-({[(4-ethylphenyl)carbamoyl]methyl}sulfanyl)-2-methyl-1,4-dihydropyridine-3-carboxylate	370846-83-6	90%+	2μl	$57.0	2023-05-17
Life Chemicals	F1155-0011-5μmol	methyl 4-(2-chlorophenyl)-5-cyano-6-({[(4-ethylphenyl)carbamoyl]methyl}sulfanyl)-2-methyl-1,4-dihydropyridine-3-carboxylate	370846-83-6	90%+	5μl	$63.0	2023-05-17
Life Chemicals	F1155-0011-10μmol	methyl 4-(2-chlorophenyl)-5-cyano-6-({[(4-ethylphenyl)carbamoyl]methyl}sulfanyl)-2-methyl-1,4-dihydropyridine-3-carboxylate	370846-83-6	90%+	10μl	$69.0	2023-05-17
Life Chemicals	F1155-0011-20μmol	methyl 4-(2-chlorophenyl)-5-cyano-6-({[(4-ethylphenyl)carbamoyl]methyl}sulfanyl)-2-methyl-1,4-dihydropyridine-3-carboxylate	370846-83-6	90%+	20μl	$79.0	2023-05-17
Life Chemicals	F1155-0011-1mg	methyl 4-(2-chlorophenyl)-5-cyano-6-({[(4-ethylphenyl)carbamoyl]methyl}sulfanyl)-2-methyl-1,4-dihydropyridine-3-carboxylate	370846-83-6	90%+	1mg	$54.0	2023-05-17
Life Chemicals	F1155-0011-2mg	methyl 4-(2-chlorophenyl)-5-cyano-6-({[(4-ethylphenyl)carbamoyl]methyl}sulfanyl)-2-methyl-1,4-dihydropyridine-3-carboxylate	370846-83-6	90%+	2mg	$59.0	2023-05-17
Life Chemicals	F1155-0011-3mg	methyl 4-(2-chlorophenyl)-5-cyano-6-({[(4-ethylphenyl)carbamoyl]methyl}sulfanyl)-2-methyl-1,4-dihydropyridine-3-carboxylate	370846-83-6	90%+	3mg	$63.0	2023-05-17
Life Chemicals	F1155-0011-4mg	methyl 4-(2-chlorophenyl)-5-cyano-6-({[(4-ethylphenyl)carbamoyl]methyl}sulfanyl)-2-methyl-1,4-dihydropyridine-3-carboxylate	370846-83-6	90%+	4mg	$66.0	2023-05-17
Life Chemicals	F1155-0011-5mg	methyl 4-(2-chlorophenyl)-5-cyano-6-({[(4-ethylphenyl)carbamoyl]methyl}sulfanyl)-2-methyl-1,4-dihydropyridine-3-carboxylate	370846-83-6	90%+	5mg	$69.0	2023-05-17
Life Chemicals	F1155-0011-10mg	methyl 4-(2-chlorophenyl)-5-cyano-6-({[(4-ethylphenyl)carbamoyl]methyl}sulfanyl)-2-methyl-1,4-dihydropyridine-3-carboxylate	370846-83-6	90%+	10mg	$79.0	2023-05-17